Cas no 1164556-16-4 (ethyl (2Z)-2-cyano-3-4-(4-methylpiperazin-1-yl)phenylprop-2-enoate)

• Product Name: ethyl (2Z)-2-cyano-3-4-(4-methylpiperazin-1-yl)phenylprop-2-enoate
• CAS No: 1164556-16-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6377363
• PubChem ID: 1932201
• Update Time: 2025-06-08

ethyl (2Z)-2-cyano-3-4-(4-methylpiperazin-1-yl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-cyano-3-4-(4-methylpiperazin-1-yl)phenylprop-2-enoate
• ethyl (2Z)-2-cyano-3-[4-(4-methylpiperazin-1-yl)phenyl]prop-2-enoate
• BDBM74806
• SR-01000215502-1
• cid_1932201
• ethyl (Z)-2-cyano-3-(4-(4-methylpiperazin-1-yl)phenyl)acrylate
• (Z)-2-cyano-3-[4-(4-methyl-1-piperazinyl)phenyl]-2-propenoic acid ethyl ester
• CHEMBL1463158
• (Z)-2-cyano-3-[4-(4-methylpiperazino)phenyl]acrylic acid ethyl ester
• HMS2495L03
• SR-01000215502
• F0223-0009
• MLS000579031
• ethyl 2-cyano-3-[4-(4-methyl-1-piperazinyl)phenyl]acrylate
• ethyl (Z)-2-cyano-3-[4-(4-methylpiperazin-1-yl)phenyl]prop-2-enoate
• Z56770817
• 1164556-16-4
• AKOS000809354
• AB00091394-01
• SMR000186620

• Inchi： 1S/C17H21N3O2/c1-3-22-17(21)15(13-18)12-14-4-6-16(7-5-14)20-10-8-19(2)9-11-20/h4-7,12H,3,8-11H2,1-2H3/b15-12-
• InChI Key： KOHJFZKKIWWQGC-QINSGFPZSA-N
• SMILES： O(CC)C(/C(/C#N)=C\C1C=CC(=CC=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.6Ų

Additional information on ethyl (2Z)-2-cyano-3-4-(4-methylpiperazin-1-yl)phenylprop-2-enoate

Comprehensive Overview of Ethyl (2Z)-2-cyano-3-(4-(4-methylpiperazin-1-yl)phenyl)prop-2-enoate (CAS No. 1164556-16-4)

Ethyl (2Z)-2-cyano-3-(4-(4-methylpiperazin-1-yl)phenyl)prop-2-enoate (CAS No. 1164556-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of cyanoacrylate derivatives, which are known for their versatility in synthetic chemistry and drug development. The presence of both cyano and ester functional groups in its structure makes it a valuable intermediate for designing novel bioactive molecules.

The molecular structure of ethyl (2Z)-2-cyano-3-(4-(4-methylpiperazin-1-yl)phenyl)prop-2-enoate features a piperazine ring, a common motif in many pharmaceuticals, which contributes to its potential interactions with biological targets. Researchers have explored its utility in the synthesis of kinase inhibitors and other therapeutic agents, particularly in oncology and neurology. Its Z-configuration (cis-arrangement) around the double bond is critical for its stereochemical properties, influencing its reactivity and binding affinity.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1164556-16-4 has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's ability to serve as a building block for small-molecule drugs aligns with the growing trend toward personalized therapies. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis methods, addressing environmental concerns in the pharmaceutical industry.

From a technical perspective, ethyl (2Z)-2-cyano-3-(4-(4-methylpiperazin-1-yl)phenyl)prop-2-enoate exhibits notable stability under controlled conditions, making it suitable for large-scale production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These quality control measures ensure its suitability for research and development applications, particularly in high-throughput screening and combinatorial chemistry.

The compound's relevance extends to academic and industrial research, where it is frequently cited in patents and publications related to drug discovery. Its CAS No. 1164556-16-4 serves as a key identifier in chemical databases, facilitating collaboration and knowledge sharing among scientists. As the pharmaceutical industry continues to prioritize innovative therapeutic agents, compounds like this are likely to remain at the forefront of scientific inquiry.

In summary, ethyl (2Z)-2-cyano-3-(4-(4-methylpiperazin-1-yl)phenyl)prop-2-enoate represents a promising candidate for further exploration in medicinal chemistry. Its structural features, combined with its potential applications in drug design and biomolecular research, underscore its importance in modern science. As researchers uncover new ways to harness its properties, this compound may play a pivotal role in addressing unmet medical needs and advancing cutting-edge therapies.